Cadmium--praseodymium (1/1)

• CAS No.: 12292-08-9
• Molecular Formula: CdPr
• Molecular Weight: 253.32 g/mol
• IUPAC Name: cadmium;praseodymium
• InChI: InChI=1S/Cd.Pr
• InChI Key: CITQCVOFICRGCO-UHFFFAOYSA-N
• Canonical SMILES: [Cd].[Pr]

Description

Cadmium–praseodymium (1/1) is an intermetallic compound formed by cadmium and praseodymium. This compound is part of the rare earth-cadmium system and exhibits unique properties due to the combination of these two elements. Cadmium is a soft, bluish-white metal known for its use in batteries and pigments, while praseodymium is a rare earth metal with significant magnetic, electrical, and optical properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of cadmium–praseodymium (1/1) involves high-temperature synthesis methods. One common approach is the direct combination of cadmium and praseodymium metals at elevated temperatures. The reaction typically occurs in a controlled atmosphere to prevent oxidation. The metals are heated together until they form a homogeneous intermetallic compound .

Industrial Production Methods

Industrial production of cadmium–praseodymium (1/1) may involve advanced metallurgical techniques such as arc melting or induction melting. These methods ensure the uniform distribution of both elements within the compound. The resulting material is then cooled and processed into the desired form for various applications .

Chemical Reactions Analysis

Types of Reactions

Cadmium–praseodymium (1/1) can undergo various chemical reactions, including oxidation, reduction, and substitution reactions. The compound’s reactivity is influenced by the properties of both cadmium and praseodymium.

Common Reagents and Conditions

Oxidation: Cadmium–praseodymium (1/1) can react with oxygen to form oxides of cadmium and praseodymium. This reaction typically occurs at elevated temperatures.

Reduction: The compound can be reduced using hydrogen or other reducing agents to yield the pure metals.

Substitution: Cadmium–praseodymium (1/1) can undergo substitution reactions with halogens, forming halides such as cadmium chloride and praseodymium chloride

Major Products Formed

The major products formed from these reactions include various oxides, halides, and other intermetallic compounds. For example, oxidation can produce cadmium oxide and praseodymium oxide .

Scientific Research Applications

Cadmium–praseodymium (1/1) has several scientific research applications due to its unique properties:

Chemistry: The compound is studied for its thermodynamic properties and phase behavior in the cadmium-praseodymium system. .

Biology and Medicine: Research on cadmium–praseodymium (1/1) includes its potential use in biomedical applications, such as imaging and targeted drug delivery, due to the magnetic properties of praseodymium.

Industry: The compound is used in the development of advanced materials for electronics, optics, and magnetic applications. .

Mechanism of Action

The mechanism by which cadmium–praseodymium (1/1) exerts its effects is primarily related to the individual properties of cadmium and praseodymium. Cadmium can induce protein misfolding and aggregation, leading to cellular toxicity. Praseodymium, on the other hand, interacts with various molecular targets, including enzymes and receptors, influencing cellular processes .

Comparison with Similar Compounds

Similar Compounds

Cadmium–lanthanum (1/1): Similar to cadmium–praseodymium (1/1), this compound combines cadmium with another rare earth metal, lanthanum.

Cadmium–cerium (1/1): This compound combines cadmium with cerium, another rare earth metal.

Cadmium–neodymium (1/1): Combining cadmium with neodymium results in a compound with distinct magnetic and electronic properties.

Uniqueness

Cadmium–praseodymium (1/1) is unique due to the specific combination of cadmium’s chemical reactivity and praseodymium’s magnetic and optical properties.